Cas no 1329643-44-8 ((S)-(+)-Ibuprofen-d)
(S) - (+) -ibuprofen-d3 is a deuterate of (s) - (+) -ibuprofen (S) - (+) -ibuprofen is an S-type isomer of ibuprofen, which can inhibit COX-1 and COX-2 activities with an IC50 of 2.1 μ M and 1.6 μ M. Conclusion: (s) - (+) -ibuprofen has analgesic, anti-inflammatory and antipyretic effects

(S)-(+)-Ibuprofen-d structure
Product Name:(S)-(+)-Ibuprofen-d
CAS No:1329643-44-8
Molecular Formula:C13H15D3O2
Molecular Weight:209.299
CID:4555290
PubChem ID:59014963
(S)-(+)-Ibuprofen-d Properties
Names and Identifiers
-
- (S)-(+)-Ibuprofen-d3
- (S)-Ibuprofen D3
- (S)-(+)-Ibuprofen-d
- 51146-56-6 unlabeled
- DA-59657
- G16050
- 1ST156869D3
- (+)-Ibuprofen-d3
- HY-78131AS
- (2S)-3,3,3-trideuterio-2-[4-(2-methylpropyl)phenyl]propanoic acid
- SCHEMBL14364959
- CS-0019818
- (alphaS)-alpha-(Methyl-d3)-4-(2-methylpropyl)benzeneacetic Acid
- MS-23152
- (S)-(+)-Ibuprofen D3
- 1329643-44-8
- (aS)-a-(Methyl-d3)-4-(2-methylpropyl)benzeneacetic Acid; (+)-Ibuprofen-d3; (S)-2-(4-Isobutylphenyl)propanoic Acid-d3; (S)-Ibuprofen-d3; S-(+)-p-Isobutylhydratropic Acid-d3;
- AKOS040737112
- (2S)-2-[4-(2-methylpropyl)phenyl](3,3,3-?H?)propanoic acid
-
- InChIKey: HEFNNWSXXWATRW-PCXQMPHHSA-N
- Inchi: InChI=1S/C13H18O2/c1-9(2)8-11-4-6-12(7-5-11)10(3)13(14)15/h4-7,9-10H,8H2,1-3H3,(H,14,15)/t10-/m0/s1/i3D3
- SMILES: CC(C)CC1=CC=C(C=C1)C(C)C(=O)O
Computed Properties
- Exact Mass: 209.14951g/mol
- Surface Charge: 0
- XLogP3: 3.5
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 4
- Monoisotopic Mass: 209.14951g/mol
- Monoisotopic Mass: 209.14951g/mol
- Topological Polar Surface Area: 37.3Ų
- Heavy Atom Count: 15
- Complexity: 203
- Isotope Atom Count: 3
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
Experimental Properties
- Melting Point: 49-51°C
- Solubility: Chloroform, Ethyl Acetate, Methanol
(S)-(+)-Ibuprofen-d Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AW54652-2.5mg |
(S)-(+)-Ibuprofen-d3 |
1329643-44-8 | 2.5mg |
$314.00 | |||
Key Organics Ltd | MS-23152-1mg |
(S)-(+)-Ibuprofen-d3 |
1329643-44-8 | >97% | 1mg |
£942.40 | ||
MedChemExpress | HY-78131AS-1mg |
(S)-(+)-Ibuprofen-d |
1329643-44-8 | 98.87% | 1mg |
¥5800 | 2024-07-20 | |
TRC | I140012-2.5mg |
(S)-(+)-Ibuprofen-d3 |
1329643-44-8 | 2.5mg |
$ 215.00 | 2023-09-07 | ||
SHANG HAI SHAO YUAN SHI JI Co., Ltd. | T12800-1mg |
(S)-(+)-Ibuprofen D3 |
1329643-44-8 | >98% | 1mg |
¥4720.00 |
(S)-(+)-Ibuprofen-d Suppliers
Artis.bioche
(CAS:1329643-44-8)
MR./MRS.:QIAN JING LI ( WEI XIN TONG HAO )
Phone:18108108965
Email:3003803754@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:1329643-44-8)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
(S)-(+)-Ibuprofen-d Related Literature
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Ayarivan Puratchikody,Appavoo Umamaheswari,Navabshan Irfan,S. L. Manju,Meera Ramanan,Gayathri Ramamoorthy,Mukesh Doble New J. Chem., 2019,43, 834-846
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2. Clean oxidation of benzoins on zeolite A using microwave irradiation under solvent-free conditionsSaeed Balalaie,Makan Golizeh,Mehri Seyed Hashtroudi Green Chem., 2000,2, 277-278
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Yating Yang,Youshi Lan,Qian Liu,Liyang Zhu,Xuan Hao,Jin Zhou,Suliang Yang,Guoxin Tian RSC Adv., 2023,13, 23947-23954
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Chang Liu,Shuo Guo,Hao Wang Food Funct., 2023,14, 4807-4823
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Amir Sajad Esmaeily,Shaun Mills,J. M. D. Coey Nanoscale, 2017,9, 5205-5211
Recommended suppliers
Amadis Chemical Company Limited
(CAS:1329643-44-8)(S)-(+)-Ibuprofen-d

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